Cas no 2137484-98-9 (2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid)

• Product Name: 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid
• CAS No: 2137484-98-9
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5941645
• PubChem ID: 165800586
• Update Time: 2025-06-11

2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137484-98-9
• EN300-801915
• 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid

• Inchi： 1S/C18H17N3O4/c22-17(23)16(8-13-9-20-15-6-7-19-10-14(13)15)21-18(24)25-11-12-4-2-1-3-5-12/h1-7,9-10,16,20H,8,11H2,(H,21,24)(H,22,23)
• InChI Key： XCZVDTMLDCLSGM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=CNC2C=CN=CC1=2)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid

Introduction to 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid (CAS No. 2137484-98-9)

2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid, identified by its CAS number 2137484-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolopyridine core and a protected amino acid derivative. The presence of both benzyloxy carbonyl and 1H-pyrrolo[3,2-c]pyridine moieties makes it a versatile scaffold for further chemical modifications and biological evaluations.

The 1H-pyrrolo[3,2-c]pyridine moiety is particularly noteworthy due to its role as a privileged scaffold in medicinal chemistry. Pyrrolopyridine derivatives have been extensively studied for their potential applications in drug discovery, owing to their ability to interact with various biological targets. For instance, they have shown promise in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural features of this heterocyclic system contribute to its favorable pharmacokinetic properties, including solubility and metabolic stability, making it an attractive candidate for further exploration.

The benzyloxy carbonyl group in the compound serves as an important protecting group for the amino function. This protection is crucial in multi-step synthetic routes where selective modification of different functional groups is required. The use of benzyloxy carbonyl (Boc) protection is well-established in organic synthesis and pharmaceutical chemistry, ensuring that the amino group remains inert under harsh reaction conditions while allowing for controlled deprotection at a later stage. This feature makes 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in drug design have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements into a single structure. The compound's unique combination of a pyrrolopyridine core and an amino acid-like side chain positions it as a potential candidate for such hybrid approaches. By leveraging the binding properties of the pyrrolopyridine moiety and the biofunctionalities associated with the proline-derived unit, researchers can explore novel therapeutic strategies targeting diseases with complex etiologies.

In the context of current research, there has been growing interest in developing small-molecule modulators that can selectively interact with protein-protein interactions (PPIs). Pyrrolopyridine derivatives have emerged as effective tools in this regard, as they can mimic or disrupt PPIs involved in various pathological processes. For example, studies have demonstrated that certain pyrrolopyridines can inhibit the interaction between specific kinases and their substrates, thereby disrupting signaling pathways implicated in cancer progression. The presence of both benzyloxy carbonyl and 1H-pyrrolo[3,2-c]pyridine in 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid suggests that it may exhibit similar PPI modulation capabilities.

The compound's structural features also make it amenable to derivatization through various chemical transformations. For instance, the unprotected amino group can be further functionalized to introduce additional pharmacophores or linkers suitable for drug delivery systems. Additionally, the pyrrolopyridine core can be modified through cross-coupling reactions or other palladium-catalyzed transformations to explore different analogues with altered biological activities. Such flexibility underscores the compound's utility as a building block in medicinal chemistry.

From a synthetic perspective, 2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid exemplifies the elegance of modern synthetic strategies that integrate multiple functional groups into a single molecular entity. The synthesis involves multi-step reactions that showcase the interplay between heterocyclic chemistry and peptide mimetics. The use of advanced catalytic methods ensures high yields and selectivity, which are critical for large-scale production and industrial applications.

The potential applications of this compound extend beyond traditional drug discovery. Its unique structural motifs make it an excellent candidate for developing probes used in biochemical assays and high-throughput screening (HTS) campaigns. By designing libraries based on this scaffold, researchers can rapidly identify novel compounds with improved binding affinities and selectivities against target proteins. This approach aligns with current trends toward fragment-based drug design (FBDD), where small molecular fragments are assembled into lead compounds through iterative optimization.

In conclusion,2-{[(benzyloxy)carbonyl]amino}-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid (CAS No. 2137484-98-9) represents a significant advancement in pharmaceutical chemistry due to its complex architecture and multifunctional nature. Its integration of key pharmacophoric elements positions it as a valuable tool for developing novel therapeutics targeting diseases with high unmet medical needs. As research continues to uncover new biological functions associated with pyrrolopyridine derivatives, this compound is likely to play an increasingly important role in future drug development efforts.